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Compound of Interest

Compound Name: Butyl isobutyrate

Cat. No.: B1265439 Get Quote

This technical guide provides a comprehensive overview of butyl isobutyrate, also known by

its IUPAC name, butyl 2-methylpropanoate.[1] Its CAS number is 97-87-0.[1] This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its chemical properties, synthesis, and applications.

Physicochemical Properties
Butyl isobutyrate is a colorless liquid with a characteristic fresh, fruity aroma reminiscent of

apple and banana, and a sweet, pineapple-like taste.[2] It is almost insoluble in water but

miscible with alcohol and oils.[2]

Table 1: Physical and Chemical Properties of Butyl Isobutyrate
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Property Value Reference

CAS Number 97-87-0 [1][3][4]

IUPAC Name butyl 2-methylpropanoate [1][5]

Molecular Formula C8H16O2 [1][2]

Molecular Weight 144.21 g/mol [1][2]

Boiling Point 155-156 °C [2][6]

Melting Point -88.07 °C (estimate) [2][7]

Density 0.862 g/mL at 25 °C [2][6]

Refractive Index n20/D 1.401 [2][6]

Flash Point 110 °F (43.3 °C) [2][8]

Solubility
Insoluble in water; miscible

with alcohol and oils.
[2]

Vapor Pressure 4.33 mm Hg at 25 °C [9]

LogP 2.65 [2]

Odor Threshold 0.022 ppm [2]

Synthesis of Butyl Isobutyrate
The primary method for synthesizing butyl isobutyrate is through the Fischer-Speier

esterification of isobutyric acid with n-butanol.[2][10] This reaction is typically catalyzed by a

strong acid, such as sulfuric acid.[2] The equilibrium of the reaction can be shifted toward the

product by removing the water formed during the reaction.[10]

Materials:

Isobutyric acid

n-Butanol

Concentrated sulfuric acid (catalyst)
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Benzene (optional, for azeotropic removal of water)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine

isobutyric acid and a molar excess of n-butanol.[2][10]

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.[2]

Heat the mixture to reflux. If using benzene, water will be removed azeotropically and

collected in the Dean-Stark trap.[2]

Continue the reaction until the theoretical amount of water has been collected, indicating the

completion of the esterification.

Cool the reaction mixture to room temperature.

Wash the mixture with water and then with a sodium bicarbonate solution to neutralize the

acidic catalyst.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Purify the crude butyl isobutyrate by fractional distillation to obtain the final product.[11]

Below is a diagram illustrating the workflow for the synthesis of butyl isobutyrate via Fischer-

Speier esterification.
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Workflow for Butyl Isobutyrate Synthesis

Reactants:
Isobutyric Acid & n-Butanol

Esterification Reaction
(Reflux)

Acid Catalyst
(e.g., H₂SO₄)

Water Removal
(Dean-Stark)

Azeotropic
distillation

Neutralization
(NaHCO₃ wash)

Drying
(Anhydrous MgSO₄)

Purification
(Fractional Distillation) Pure Butyl Isobutyrate

Click to download full resolution via product page

Caption: Synthesis of Butyl Isobutyrate via Fischer-Speier Esterification.

Applications in Research and Development
While primarily used in the flavor and fragrance industries, butyl isobutyrate also finds

applications in scientific research and development.[3][6] It can be used as a solvent in various

formulations, including coatings, adhesives, and inks.[3] In the context of drug development,

esters like butyl isobutyrate can be used in synthesis as intermediates or as part of

formulation studies.[3][5] It is also noted as a volatile flavor compound in Chardonnay musts,

indicating its presence and potential role in fermentation and food science research.[7]

Safety and Toxicology
Butyl isobutyrate is considered to have low toxicity.[12] However, it is a flammable liquid and

can cause skin and eye irritation.[3][12] Proper handling and storage procedures are

necessary.

Table 2: Safety and Hazard Information for Butyl Isobutyrate
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Hazard Information Details Reference

GHS Pictograms
GHS02 (Flammable), GHS07

(Irritant)
[2]

Hazard Statements

H226 (Flammable liquid and

vapor), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[2]

Precautionary Statements

P210 (Keep away from

heat/sparks/open flames/hot

surfaces), P261 (Avoid

breathing

dust/fume/gas/mist/vapors/spr

ay), P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing)

[2][11]

Personal Protective Equipment
Splash goggles, lab coat or

synthetic apron, gloves.
[12]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances and

sources of ignition.

[11]

Acute Oral LD50 (Rat) >5000 mg/kg [12]

Acute Dermal LD50 (Rabbit) >5000 mg/kg [12]

For detailed safety information, always refer to the substance's Safety Data Sheet (SDS).[12]

[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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